![molecular formula C16H18O2 B169502 1-Methyl-4-[2-(4-methylphenoxy)ethoxy]benzene CAS No. 15149-11-8](/img/structure/B169502.png)
1-Methyl-4-[2-(4-methylphenoxy)ethoxy]benzene
Overview
Description
“1-Methyl-4-[2-(4-methylphenoxy)ethoxy]benzene” is a complex organic compound. Unfortunately, there is limited information available about this specific compound . It’s important to note that the compound belongs to the class of organic compounds known as phenylpropanes .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic methods. Unfortunately, specific structural data for “this compound” is not available .Chemical Reactions Analysis
The chemical reactions that “this compound” undergoes would depend on its molecular structure and the conditions under which it is reacted. Without specific information about the compound, it’s difficult to predict its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity. Unfortunately, specific physical and chemical property data for “this compound” is not available .Scientific Research Applications
MMEB has been studied for its various scientific research applications. It has been used as a solvent for the extraction of bioactive compounds from plants and for the synthesis of pharmaceuticals. It has also been used to study the interactions between proteins and lipids, and as a medium for the preparation of liposomes. Additionally, it has been used to study the structure and function of enzymes, and as a reagent for the synthesis of organic compounds.
Mechanism of Action
MMEB is a volatile organic compound (1-Methyl-4-[2-(4-methylphenoxy)ethoxy]benzene) that is primarily used for its solvent properties. It is a colorless, non-toxic, and volatile organic compound (this compound) that is primarily used for its solvent properties. It is a colorless, non-toxic, and volatile organic compound (this compound) that is primarily used for its solvent properties. Its mechanism of action involves the dissolution of solutes in the solvent, allowing them to be transported and reacted with other molecules. Additionally, it is capable of forming hydrogen bonds with other molecules, allowing it to act as a catalyst in certain reactions.
Biochemical and Physiological Effects
MMEB has been studied for its biochemical and physiological effects. It has been found to have a low toxicity in both in vitro and in vivo studies. Additionally, it has been found to have a low acute and chronic toxicity, as well as a low potential for bioaccumulation. Furthermore, it has been found to have no mutagenic or carcinogenic effects.
Advantages and Limitations for Lab Experiments
MMEB has several advantages for use in lab experiments. It is a non-toxic, colorless, and volatile organic compound, making it ideal for use as a solvent in a variety of reactions. Additionally, it is capable of forming hydrogen bonds with other molecules, allowing it to act as a catalyst in certain reactions. Furthermore, it has a low potential for bioaccumulation, making it a safe choice for use in lab experiments.
However, there are some limitations to using MMEB in lab experiments. It has a low solubility in water, making it unsuitable for certain reactions. Additionally, its volatility can cause it to evaporate quickly, making it difficult to control the reaction conditions. Furthermore, it has a low boiling point, making it difficult to purify and isolate the desired product.
Future Directions
The future of MMEB is promising, with a variety of potential applications in scientific research. It could be used to study the interactions between proteins and lipids, as well as the structure and function of enzymes. Additionally, it could be used as a medium for the preparation of liposomes and as a reagent for the synthesis of organic compounds. Furthermore, it could be used as a solvent for the extraction of bioactive compounds from plants and for the synthesis of pharmaceuticals. Finally, it could be used as a catalyst in certain reactions, allowing for the development of new and more efficient reactions.
Safety and Hazards
properties
IUPAC Name |
1-methyl-4-[2-(4-methylphenoxy)ethoxy]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18O2/c1-13-3-7-15(8-4-13)17-11-12-18-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIFAEJQCFLEWCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30299081 |
Source
|
| Record name | 1,1'-[ethane-1,2-diylbis(oxy)]bis(4-methylbenzene) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30299081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15149-11-8 |
Source
|
| Record name | 1,1′-[1,2-Ethanediylbis(oxy)]bis[4-methylbenzene] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15149-11-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 128059 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015149118 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC128059 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128059 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,1'-[ethane-1,2-diylbis(oxy)]bis(4-methylbenzene) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30299081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-DI-P-TOLYLOXYETHANE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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